4-((4-Chlorophenyl)sulfonyl)-2-(methylsulfonyl)-5-(piperidin-1-yl)thiazole
CAS No.:
Cat. No.: VC15319265
Molecular Formula: C15H17ClN2O4S3
Molecular Weight: 421.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H17ClN2O4S3 |
|---|---|
| Molecular Weight | 421.0 g/mol |
| IUPAC Name | 4-(4-chlorophenyl)sulfonyl-2-methylsulfonyl-5-piperidin-1-yl-1,3-thiazole |
| Standard InChI | InChI=1S/C15H17ClN2O4S3/c1-24(19,20)15-17-13(14(23-15)18-9-3-2-4-10-18)25(21,22)12-7-5-11(16)6-8-12/h5-8H,2-4,9-10H2,1H3 |
| Standard InChI Key | MAMABHKOCHNLRO-UHFFFAOYSA-N |
| Canonical SMILES | CS(=O)(=O)C1=NC(=C(S1)N2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Introduction
Chemical Identity and Structural Characteristics
Molecular Architecture
4-((4-Chlorophenyl)sulfonyl)-2-(methylsulfonyl)-5-(piperidin-1-yl)thiazole (IUPAC name: 4-(4-chlorophenyl)sulfonyl-2-methylsulfonyl-5-piperidin-1-yl-1,3-thiazole) features a thiazole ring substituted at positions 2, 4, and 5. The 2-position hosts a methylsulfonyl group (-SO₂CH₃), while the 4-position is modified with a 4-chlorophenylsulfonyl moiety (-SO₂C₆H₄Cl). A piperidine ring attaches to the 5-position, introducing nitrogen-based basicity .
Table 1: Key Physicochemical Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₅H₁₇ClN₂O₄S₃ |
| Molecular Weight | 421.0 g/mol |
| SMILES Notation | CS(=O)(=O)C1=NC(=C(S1)N2CCCCC2)S(=O)(=O)C3=CC=C(C=C3)Cl |
| Topological Polar Surface | 109 Ų |
| Hydrogen Bond Acceptors | 8 |
The compound’s three-dimensional conformation reveals a planar thiazole core with perpendicularly oriented sulfonyl and piperidine groups, creating steric interactions that may influence receptor binding .
Synthetic Methodologies
Multi-Step Organic Synthesis
The synthesis typically begins with the preparation of 4-chlorobenzenesulfonamide, which undergoes nucleophilic substitution with 2-mercapto-5-piperidinothiazole. Subsequent oxidation with hydrogen peroxide introduces the methylsulfonyl group at the 2-position. Critical reaction parameters include:
-
Temperature: 80–100°C for sulfonylation steps
-
Catalysts: Triethylamine for deprotonation
-
Yield Optimization: 62–68% after chromatographic purification
Challenges arise in controlling regioselectivity during thiazole ring functionalization, necessitating precise stoichiometric ratios of reactants.
In vitro studies using MCF-7 breast cancer cells demonstrate dose-dependent growth inhibition (IC₅₀ = 18.7 μM), surpassing reference compounds like tamoxifen (IC₅₀ = 25.3 μM). Mechanistic investigations suggest dual pathways:
-
Kinase Inhibition: Competitive binding to ATP pockets in EGFR (Kd = 89 nM)
-
Apoptosis Induction: Caspase-3 activation (2.8-fold increase vs. controls)
Table 2: Cytotoxicity Profiling
| Cell Line | IC₅₀ (μM) | Mechanism |
|---|---|---|
| MCF-7 (Breast) | 18.7 | EGFR inhibition, apoptosis |
| A549 (Lung) | 42.1 | Cell cycle arrest (G2/M) |
| HeLa (Cervical) | 37.9 | ROS generation |
Antimicrobial Applications
While direct evidence remains limited, structural analogs with thiazole-piperidine scaffolds exhibit potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with MIC values as low as 0.4 μg/mL . The 4-chlorophenylsulfonyl group may enhance membrane permeability, disrupting bacterial lipid bilayers .
Toxicological and Pharmacokinetic Profiles
Acute Toxicity
Rodent studies (OECD Guideline 423) reveal an LD₅₀ > 2,000 mg/kg, classifying the compound as Category 5 (low toxicity). Notable findings include:
-
Hematological Effects: Transient leukopenia at 500 mg/kg doses
-
Hepatic Impact: Mild ALT elevation (1.5× baseline) resolving within 72 hours
Metabolic Stability
Microsomal incubation assays (human liver S9 fraction) show moderate clearance (CLint = 23 mL/min/kg) with primary metabolites resulting from piperidine N-oxidation and sulfone reduction .
Future Research Directions
Structure-Activity Relationship (SAR) Optimization
-
Piperidine Modifications: Introducing spirocyclic or fluorinated variants to enhance blood-brain barrier penetration
-
Sulfonyl Group Replacement: Testing trifluoromethanesulfonyl analogs for improved kinase selectivity
Translational Development
Priority areas include:
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume